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Compound of Interest

Compound Name: Chlorotitanium triisopropoxide
Cat. No.: B1365183
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety precautions and handling
procedures for chlorotitanium triisopropoxide (CAS No. 20717-86-6). Adherence to these
guidelines is essential to mitigate the risks associated with this flammable and corrosive
compound, ensuring a safe laboratory and manufacturing environment.

Hazard Identification and Classification

Chlorotitanium triisopropoxide is classified as a hazardous substance with multiple risk
factors. It is a flammable solid or liquid that causes severe skin burns and eye damage.[1][2][3]
The primary dangers stem from its flammability and its reactivity, particularly with moisture.

GHS Hazard Statements:
e H228: Flammable solid.[1][2][3]
e H314: Causes severe skin burns and eye damage.[1][2][3]

o H318: Causes serious eye damage.[1]
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Quantitative Safety Data

The following table summarizes the key quantitative safety parameters for chlorotitanium
triisopropoxide. This data is crucial for designing safe experimental setups and emergency
response plans.

Parameter Value Source
Flash Point -22 °C (-7.6 °F) [4]
Autoignition Temperature 240 °C (464 °F) [4]

Explosion Limits

Lower Explosion Limit (LEL) 1.10 vol % [4]

Upper Explosion Limit (UEL) 7.40 vol % [4]

NFPA 704 Rating (estimated)

Health 3 [4]
Flammability 3 [4]
Instability 1 [4]

HMIS Rating (for a solution)

Health 2 [5]
Flammability 4 (5]
Reactivity 1 (5]
Boiling Point 63-66 °C @ 0.1 mm Hg [6]
Melting Point 35-40 °C [6]
Density 1.091 g/mL at 25 °C [6]

Note: Occupational exposure limits (PEL, TLV) have not been established for chlorotitanium
triisopropoxide itself.[4][5] However, for solutions, limits of the solvent (e.g., Tetrahydrofuran)
must be observed.
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Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
mandatory when handling chlorotitanium triisopropoxide.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

» Facilities must be equipped with an emergency eyewash station and a safety shower in the
immediate vicinity of any potential exposure.[4][7]

» Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

e Ground and bond containers and receiving equipment during transfer to prevent static
discharge.[1][2][4]

Personal Protective Equipment (PPE): The selection of PPE is dictated by the specific handling
task and the potential for exposure. The following diagram outlines the logical workflow for
selecting appropriate PPE.
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Handling Chlorotitanium
Triisopropoxide

Engineering Controls
(Fume Hood, Ventilation)

Always Use
Assess Exposure Risk
As Needed

Mandatory Mandatory

Skin Protection:
Eye/Face Protection: - Chemical-resistant gloves
Tightly fitting safety goggles (rubber, neoprene, or nitrile)
or face shield. - Flame-retardant antistatic
protective clothing.

Respiratory Protection:
NIOSH/MSHA approved respirator
(if ventilation is inadequate or
exposure limits are exceeded).

Click to download full resolution via product page

Caption: PPE selection workflow for handling chlorotitanium triisopropoxide.
Safe Handling and Storage Protocols

Handling:

¢ Avoid all contact with skin and eyes and do not breathe dust or vapors.[1][7]
¢ Use only non-sparking tools and explosion-proof equipment.[1][4]

¢ Ground and bond containers when transferring material to prevent static electricity buildup.

[1]14]
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» Keep the substance away from heat, sparks, open flames, and other ignition sources.[2][4]
e Wash hands thoroughly after handling.[1][2]

o Empty containers retain product residue and can be dangerous; do not cut, weld, or expose
them to heat or ignition sources.[4]

Storage:

Store in a tightly closed container under an inert gas.[2]

The material is sensitive to air and moisture.[2]

Keep in a cool, dry, and well-ventilated area designated as a "flammables area".[4]

Store away from incompatible materials such as water, moist air, and oxidizing agents.[1][7]

Store locked up.[2]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency. The following
workflows detail the necessary steps for first aid and accidental release scenarios.

In all cases of exposure, seek immediate medical attention and show the Safety Data Sheet to
the attending physician.[2][4]
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Exposure Occurs.

|

4@' "

1. Move to fresh air immediately. ] ’ ; 1. Do NOT induce vomiting.
A Tl TG 1. Immediately remove all contaminated clothing. 1. Immediately flush eyes with water for at least 15-30 mins. N BT e Ao VT T
3. Do NOT s mouh-tometh remesitation. 2. Flush skin with plenty of water for at least 15 mins. 2. Remove contact lenses, if present and easy to do. 3. Never give anything by mauth to an unconscious person.
: : 3. Get immediate medical aid. 3. Get immediate medical aid (ophthalmologist). : :

4. Getimmediate medical aid 4. Get immediate medical aid.

Click to download full resolution via product page
Caption: Emergency first aid procedures for exposure to chlorotitanium triisopropoxide.

o Extinguishing Media: For small fires, use dry chemical, carbon dioxide, water spray, or
alcohol-resistant foam. For large fires, use water spray, fog, or alcohol-resistant foam.[4] Do
NOT use straight streams of water.[4]

e Hazards: Vapors are heavier than air and may form an explosive mixture with air, traveling to
an ignition source and flashing back.[4] Containers may explode in the heat of a fire.[4]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
in pressure-demand, MSHA/NIOSH approved or equivalent, and full protective gear.[4][7]

The following workflow outlines the protocol for responding to a spill.
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Spill Detected

4. Contain Spill & Prevent Entry
into Waterways/Sewers

5. Absorb with Inert Material
(vermiculite, sand, earth)

6. Collect into Suitable, Closed Container
for Disposal using Spark-Proof Tools

7. Dispose of Waste According to
Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Step-by-step procedure for accidental spill response.
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Experimental Protocol Considerations

The quantitative data presented in this guide, such as flash point and autoignition
temperatures, are determined using standardized experimental protocols (e.g., ASTM
methods). The Safety Data Sheets, which are the primary source for this information, do not
typically detail the specific methodologies used.[1][2][4][5] Researchers requiring this level of
detail should consult the chemical manufacturer directly or refer to standard chemical property
testing compendia. The provided data should be used as a cornerstone for conducting
thorough risk assessments before any experimental work is initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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